Cas no 879893-55-7 (2(1H)-Pyridinone, 5-bromo-1-[(4-chlorophenyl)methyl]-)

2(1H)-Pyridinone, 5-bromo-1-[(4-chlorophenyl)methyl]- structure
879893-55-7 structure
Product Name:2(1H)-Pyridinone, 5-bromo-1-[(4-chlorophenyl)methyl]-
CAS No:879893-55-7
MF:C12H9BrClNO
MW:298.562961339951
CID:1919220
PubChem ID:60372773
Update Time:2025-04-21

2(1H)-Pyridinone, 5-bromo-1-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 5-bromo-1-[(4-chlorophenyl)methyl]-
    • SCHEMBL5197037
    • SSLWEXZAFABLEL-UHFFFAOYSA-N
    • 5-bromo-1-[(4-chlorophenyl)methyl]-1,2-dihydropyridin-2-one
    • AKOS008407036
    • 5-BROMO-1-[(4-CHLOROPHENYL)METHYL]PYRIDIN-2-ONE
    • 5-Bromo-1-(4-chlorobenzyl)pyridin-2(1H)-one
    • 879893-55-7
    • A1-33925
    • 1-(4-chlorobenzyl)-5-bromopyridin-2(1H)-one
    • DB-168227
    • Inchi: 1S/C12H9BrClNO/c13-10-3-6-12(16)15(8-10)7-9-1-4-11(14)5-2-9/h1-6,8H,7H2
    • InChI Key: SSLWEXZAFABLEL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(N(C=1)CC1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 296.95560Da
  • Monoisotopic Mass: 296.95560Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.3Ų

2(1H)-Pyridinone, 5-bromo-1-[(4-chlorophenyl)methyl]- Related Literature

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